Cas no 161975-35-5 (Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI))

Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI) structure
161975-35-5 structure
Product Name:Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI)
CAS No:161975-35-5
MF:C9H13ClO3
MW:204.650722265244
CID:904626
PubChem ID:15380636
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI)
    • methyl 4-carbonochloridoylcyclohexane-1-carboxylate
    • (1R,4R)-Methyl 4-(chlorocarbonyl)cyclohexanecarboxylate
    • methyl trans-4-(chlorocarbonyl)cyclohexanecarboxylate
    • trans-1,4-Cyclohexanedicarboxylic acid monomethyl ester chloride
    • 4-methoxycarbonylcyclohexanecarbonyl chloride
    • SCHEMBL3293464
    • trans-methyl 4-(chlorocarbonyl)cyclohexanecarboxylate
    • trans-4-chlorocarbonylcyclohexanecarboxylic acid methyl ester
    • 161975-35-5
    • DA-06887
    • AKOS040804837
    • DTXSID50572207
    • methyl (1s,4s)-4-(carboxy)cyclohexane-1-carboxylate
    • SCHEMBL8221268
    • ZPSRMOPMUQFVJD-UHFFFAOYSA-N
    • 4-methoxycarbonylcyclohexylcarbonyl chloride
    • SCHEMBL438683
    • 32529-80-9
    • Methyl 4-(chlorocarbonyl)cyclohexane-1-carboxylate
    • SCHEMBL107570
    • ZPSRMOPMUQFVJD-LJGSYFOKSA-N
    • Inchi: 1S/C9H13ClO3/c1-13-9(12)7-4-2-6(3-5-7)8(10)11/h6-7H,2-5H2,1H3
    • InChI Key: ZPSRMOPMUQFVJD-UHFFFAOYSA-N
    • SMILES: ClC(C1CCC(C(=O)OC)CC1)=O

Computed Properties

  • Exact Mass: 204.05539
  • Monoisotopic Mass: 204.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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